azepan-2-one;1,3-diisocyanato-2-methylbenzene;2-ethyl-2-(hydroxymethyl)propane-1,3-diol

• CAS No.: 121193-19-9
• Molecular Formula: C21H31N3O6
• Molecular Weight: 421.494
• IUPAC Name: azepan-2-one;1,3-diisocyanato-2-methylbenzene;2-ethyl-2-(hydroxymethyl)propane-1,3-diol
• InChI: InChI=1S/C9H6N2O2.C6H11NO.C6H14O3/c1-7-8(10-5-12)3-2-4-9(7)11-6-13;8-6-4-2-1-3-5-7-6;1-2-6(3-7,4-8)5-9/h2-4H,1H3;1-5H2,(H,7,8);7-9H,2-5H2,1H3
• InChI Key: CLAYHANRDXEHCL-UHFFFAOYSA-N
• SMILES: CCC(CO)(CO)CO.CC1=C(C=CC=C1N=C=O)N=C=O.C1CCC(=O)NCC1
• Synonyms: 2H-Azepin-2-one, hexahydro-, polymer with 1,3-diisocyanatomethylbenzene and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol

Description

azepan-2-one;1,3-diisocyanato-2-methylbenzene;2-ethyl-2-(hydroxymethyl)propane-1,3-diol) is a complex polymer known for its unique chemical properties and applications. This compound is formed through the polymerization of hexahydro-2H-azepin-2-one with 1,3-diisocyanatomethylbenzene and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol. It is widely used in various industrial applications due to its stability and versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of azepan-2-one;1,3-diisocyanato-2-methylbenzene;2-ethyl-2-(hydroxymethyl)propane-1,3-diol) involves a polymerization reaction. One common method is to react hexahydro-2H-azepin-2-one with 1,3-diisocyanatomethylbenzene and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol under controlled conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete polymerization .

Industrial Production Methods

In industrial settings, the production of this polymer involves large-scale polymerization reactors where the reactants are mixed and heated to the required temperature. The process is carefully monitored to maintain the desired molecular weight and polymer properties. The final product is then purified and processed into various forms for different applications .

Chemical Reactions Analysis

Types of Reactions

azepan-2-one;1,3-diisocyanato-2-methylbenzene;2-ethyl-2-(hydroxymethyl)propane-1,3-diol) undergoes several types of chemical reactions, including:

Oxidation: This polymer can undergo oxidation reactions, typically in the presence of strong oxidizing agents.

Reduction: Reduction reactions can occur under specific conditions, often involving reducing agents like hydrogen or hydrides.

Substitution: The polymer can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Various reagents, including halogens and alkylating agents, can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the polymer .

Scientific Research Applications

azepan-2-one;1,3-diisocyanato-2-methylbenzene;2-ethyl-2-(hydroxymethyl)propane-1,3-diol) has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various chemical compounds and materials.

Biology: The polymer is studied for its potential use in drug delivery systems and biocompatible materials.

Medicine: Research is ongoing to explore its applications in medical devices and implants.

Industry: The polymer is used in coatings, adhesives, and sealants due to its excellent mechanical properties and stability.

Mechanism of Action

The mechanism of action of this polymer involves its interaction with various molecular targets and pathways. The polymer’s structure allows it to form stable complexes with other molecules, enhancing its functionality in different applications. The specific pathways involved depend on the application, such as drug delivery or material science .

Comparison with Similar Compounds

Similar Compounds

• Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine
• 2H-Azepin-2-one, hexahydro-, polymer with oxirane

Uniqueness

Compared to similar compounds, azepan-2-one;1,3-diisocyanato-2-methylbenzene;2-ethyl-2-(hydroxymethyl)propane-1,3-diol) stands out due to its unique combination of stability, versatility, and wide range of applications. Its ability to undergo various chemical reactions and form stable complexes makes it a valuable material in both research and industrial settings .